Cas no 25370-42-7 (Ethyl 4-(2-naphthyl)-4-oxobutyrate)

• Product Name: Ethyl 4-(2-naphthyl)-4-oxobutyrate
• CAS No: 25370-42-7
• Molecular Formula: C₁₆H₁₆O₃
• Molecular Weight: 256.29644
• MDL: MFCD01320266
• CID: 1067900
• PubChem ID: 4660309

Ethyl 4-(2-naphthyl)-4-oxobutyrate Properties

Names and Identifiers

• Ethyl 4-(2-naphthyl)-4-oxobutyrate
• ethyl 4-naphthalen-2-yl-4-oxobutanoate
• 3-<<2>Naphthoyl>-propionsaeure-aethylester
• 4-[2]Naphthyl-4-oxo-buttersaeure-aethylester
• 4-[2]naphthyl-4-oxo-butyric acid ethyl ester
• 4-Oxo-4-(naphthyl-2)-butansaeure-ethylester
• Ethyl 4-(2-naphthyl)-4-oxobutanoate
• ETHYL4-(2-NAPHTHYL)-4-OXOBUTYRATE
• AE-562/12222381
• 25370-42-7
• AKOS005942355
• ETHYL 4-(NAPHTHALEN-2-YL)-4-OXOBUTANOATE
• DTXSID80405332
• MFCD01320266

• MDL： MFCD01320266
• InChIKey： FFTMDHCVDHYHPF-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H16O3/c1-2-19-16(18)10-9-15(17)14-8-7-12-5-3-4-6-13(12)11-14/h3-8,11H,2,9-10H2,1H3
• SMILES： CCOC(=O)CCC(=O)C1=CC2=CC=CC=C2C=C1

Computed Properties

• Exact Mass: 256.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 256.109944368g/mol
• Heavy Atom Count: 19
• Complexity: 324
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 3.36580
• PSA: 43.37000

Ethyl 4-(2-naphthyl)-4-oxobutyrate Security Information

Ethyl 4-(2-naphthyl)-4-oxobutyrate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones